Cas no 945829-45-8 (1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine)

1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine structure
945829-45-8 structure
Product Name:1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
CAS No:945829-45-8
MF:C8H13N
MW:123.195522069931
CID:3159438
PubChem ID:12316733
Update Time:2025-04-21

1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
    • [(1R,2S,4R)-2-bicyclo[2.2.1]hept-5-enyl]methanamine
    • AKOS006334804
    • 3211-93-6
    • rac-1-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
    • Rel-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)methanamine
    • Rac-[(1r,2s,4r)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
    • 945829-45-8
    • ((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)methanamine
    • CS-0253090
    • MDL: MFCD11656679
    • Inchi: 1S/C8H13N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5,9H2/t6-,7+,8-/m1/s1
    • InChI Key: XLBALIGLOMYEKN-GJMOJQLCSA-N
    • SMILES: NC[C@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

  • Exact Mass: 123.104799419Da
  • Monoisotopic Mass: 123.104799419Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų
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